Hyfl G
Description
Hyflex (often stylized as HyFlex) is a nickel-titanium (NiTi) rotary file system designed for endodontic root canal preparation. Its unique manufacturing process, involving controlled memory (CM) wire technology, allows the instrument to remain flexible while minimizing cyclic fatigue . This property enables Hyflex to adapt to curved root canals while reducing the risk of file fracture. Clinically, Hyflex is noted for its ability to reduce apical debris extrusion, a critical factor in preventing post-operative complications such as inflammation or infection .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
CAETCVVLPCFIVPGCSCKSSVCYFN |
Origin of Product |
United States |
Comparison with Similar Compounds
Findings :
- Hyflex produced significantly less debris than Reciproc and ProTaper Universal ($ P < 0.05 $) .
- Reciproc generated the highest debris volume, attributed to its reciprocating motion and aggressive cutting design.
2.2 Instrument Design and Performance
- Hyflex: Taper: 0.06 taper in final instrumentation. Design: CM wire technology allows "unwinding" of spirals under stress, reducing cutting efficiency but minimizing debris .
- Reciproc :
- Motion : Reciprocating (alternating rotation) motion.
- Drawback : Higher debris extrusion due to increased apical pressure.
- ProTaper Universal :
- Taper : Progressive taper (variable across file sizes).
- Limitation : Moderate debris extrusion due to multiple file sequences.
- Neolix :
2.3 Clinical Implications
- Hyflex’s reduced debris extrusion lowers the risk of post-operative complications, making it preferable for complex root anatomies.
- Reciproc’s efficiency in quick preparation is counterbalanced by its higher debris output, necessitating thorough irrigation.
Limitations of Current Studies
- Experimental Models: Most studies, including those cited here, use in vitro setups where root apices are suspended in air.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
